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Compound of Interest

ent-Florfenicol Amine
Compound Name:

Hydrochloride
CAS No.: 1391054-08-2
Cat. No.: B587933

Get Quote

Part 1: Introduction & Scientific Context[1][2][3]
The Stereochemical Imperative

Florfenicol is a broad-spectrum, fluorinated derivative of thiamphenicol. Like its precursors, it
possesses two chiral centers (C-1 and C-2). The biological activity is almost exclusively
associated with the D-threo (

) configuration.

Florfenicol Amine (FFA) is the major metabolic product and the designated marker residue for
regulatory monitoring in animal tissues (liver, muscle, kidney).[1] However, during the synthesis
of the parent drug or through metabolic inversion, the enantiomeric form—

-Florfenicol Amine (

)—can exist as an impurity.

Why ent-Florfenicol Amine Hydrochloride?
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This reference standard is not merely a "check-box" reagent; it is a critical tool for Method
Specificity Validation.

» Chiral Purity Assessment: To quantify enantiomeric impurities in the Active Pharmaceutical
Ingredient (API).

e Residue Method Validation: To prove that a regulatory method (LC-MS/MS) is specific to the
bioactive metabolite and does not falsely quantify the inactive enantiomer (preventing false
positives or over-estimation).

o Stereochemical Stability Studies: To monitor potential chiral inversion during sample
processing (e.g., harsh acid hydrolysis steps).

Part 2: Chemical Profile & Datasheet

Property Specification
Compound Name ent-Florfenicol Amine Hydrochloride
(

Chemical Name )-1-(4-(methylsulfonyl)phenyl)-2-amino-3-

fluoropropan-1-ol HCI

108656-33-3 (Generic for FFA HCI -

Stereochem specific)

CAS Number

Molecular Formula

Molecular Weight 283.75 g/mol

Enantiomer of the active metabolite (
Stereochemistry

)
Solubility Water (>20 mg/mL), Methanol, DMSO
Appearance White to off-white crystalline solid
Storage -20°C, hygroscopic (store in desiccator)

Part 3: Experimental Protocols
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Protocol A: Chiral Purity Analysis (HPLC-UV)

Objective: To separate and quantify the ent-isomer impurity in a bulk batch of Florfenicol Amine.

Principle: Standard C18 columns cannot separate enantiomers. A polysaccharide-based chiral
stationary phase (CSP) is required.

1. Chromatographic Conditions
e Column: Chiralpak AD-H or OD-H (Amylose/Cellulose tris(3,5-dimethylphenylcarbamate)),

mm, 5 um.

o Mobile Phase: n-Hexane : Ethanol : Diethylamine (80 : 20 : 0.1 v/v/v).

o Note: Diethylamine (DEA) is critical to sharpen the peak of the amine by suppressing
ionization of the basic amino group.

e Flow Rate: 1.0 mL/min.[2]

e Temperature: 25°C.

Detection: UV @ 225 nm.

2. Standard Preparation

e Stock Solution: Dissolve 10 mg ent-Florfenicol Amine HCI in 10 mL Ethanol (1.0 mg/mL).

o System Suitability Mix: Mix equal parts of ent-FFA standard and active FFA standard to
create a racemic mixture.

» Resolution Requirement: The resolution (

) between the (
) and (

) peaks must be
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Protocol B: Regulatory Residue Analysis (LC-MS/MS)

Objective: Quantification of Florfenicol Amine in animal tissue using ent-FFA for specificity

testing.

Mechanism: Florfenicol residues are tightly bound to tissue. The method requires acid
hydrolysis to release the residues and convert them all to the common metabolite, Florfenicol

Amine.

1. Sample Preparation Workflow

Homogenization
(2g Tissue + 5mL Water)

:

Acid Hydrolysis
(Add 6M HCI, 95°C for 2 hrs)
*Converts all residues to FFA*

Critical Step

pH Adjustment
(Cool, Add 5M NaOH to pH > 12)
*Makes amine extractable*

l

Liquid-Liquid Extraction
(Ethyl Acetate, x2)

:

Evaporation & Reconstitution
(Mobile Phase A)

:

LC-MS/MS Injection

Click to download full resolution via product page
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Figure 1: Extraction and hydrolysis workflow for total florfenicol residue determination.

2. LC-MS/MS Conditions (Reverse Phase)
e Column: C18 Polar Embedded (e.g., Phenomenex Luna Omega Polar C18),

mm, 3 um.[3]

» Mobile Phase A: 0.1% Formic acid in Water.[4]
» Mobile Phase B: 0.1% Formic acid in Acetonitrile.
e Gradient:

o 0-1min: 5% B

o 1-6 min: 5% ->95% B

o 6-8 min: 95% B

o MS Detection: ESI Positive Mode (Amine is readily protonated).

3. Mass Spectrometry Transitions (MRM)

Precursor Collision
Analyte Product (m/z) Role
(m/z) Energy (eV)
Florfenicol Amine  248.1 130.0 22 Quantifier
Florfenicol Amine  248.1 115.0 35 Quialifier
Interference
ent-FFA HCI 248.1 130.0 22
Check

Critical Application Note: The ent-Florfenicol Amine has the exact same mass and
fragmentation pattern as the active metabolite. In a standard C18 method, they may co-elute.

» Validation Step: Inject pure ent-Florfenicol Amine HCI into your C18 LC-MS/MS system.

o Pass Criteria: The ent-isomer should either separate chromatographically (rare on C18) or, if
it co-elutes, you must document that the synthesis route of the veterinary drug guarantees
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the absence of the ent-isomer, or use a Chiral column for confirmation if "positive” samples
are suspected of containing the impurity.

Part 4: Method Validation & Troubleshooting
The "Chiral Decision Tree"

When developing a new method, use this logic to determine when the ent-Standard is required.

Start: Method Development

Is the analyte a chiral molecule?

es

Is the method for QC (Purity)
or Residue (Quant)?

QC / Synthesis Support Residue Analysis (MRL)

REQUIRED:
Use ent-FFA on Chiral Column
to measure enantiomeric excess (ee%).

Does the synthesis route
produce enantiomers?

Yes/Unknown \No (Stereospecific Synthesis)

Validation Only: Not Routine:
Inject ent-FFA to prove Assume metabolic conversion
specificity or separation. favors active form.

Click to download full resolution via product page

Figure 2: Decision matrix for utilizing chiral reference standards in method validation.
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Troubleshooting Guide

Issue

Probable Cause

Corrective Action

Peak Tailing (Chiral Mode)

Interaction of free amine with

silanols.

Add 0.1% Diethylamine (DEA)
or Triethylamine (TEA) to the

mobile phase.

Poor Solubility

HCI salt is polar; organic

solvents are non-polar.

Dissolve HCI salt in minimal
Methanol or Water first, then
dilute with the mobile phase

(Hexane).

Retention Time Shift

Hygroscopic nature of the salt

altering weight/conc.

Dry the standard in a
desiccator before weighing;
use an internal standard (e.g.,

ent-Florfenicol-d3).

Low Recovery (Residue)

Incomplete hydrolysis or pH <

12 during extraction.

Ensure pH is adjusted to >12.5
using NaOH to convert the
amine to its free base form for

Ethyl Acetate extraction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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